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Compound of Interest

Compound Name: 2-Chloro-2-phenylacetic acid

Cat. No.: B1361076

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 2-Chloro-2-phenylacetic acid. The following procedures
are designed to ensure safe handling, storage, and disposal of this chemical in a laboratory
setting.

Hazard Identification and Classification

2-Chloro-2-phenylacetic acid is classified as a substance that can cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1][2][3][4] It is crucial to handle this
chemical with appropriate care and personal protective equipment.

Hazard Classification GHS Category Hazard Statement

H315: Causes skin irritation[1]

Skin Irritation Category 2
[21[3]

H319: Causes serious eye

Serious Eye Irritation Category 2A/ 2 o
irritation[1][2][3]

Specific target organ toxicity — H335: May cause respiratory

single exposure (Respirator Category 3
g P (Resp Y gory irritation[1][3][4]

system)

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory to prevent exposure. The

recommended PPE varies based on the scale and nature of the work being conducted.

Protection Type

Recommended Equipment

Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side-
shields, chemical safety

goggles, or a full-face shield.

[1](2][5][6]

Goggles should be worn when
there is a risk of splashing.[6]
[7] A face shield should be
used in conjunction with
goggles for maximum
protection.[2][5][6]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or
PVC).[5]

Gloves must be inspected
before use and disposed of
properly after handling the

chemical.[1]

Body Protection

Laboratory coat, chemical-

resistant apron, or coveralls.[5]

[6](8]

Impervious clothing should be
selected based on the
concentration and amount of

the substance being used.[1]

Respiratory Protection

Use a NIOSH-approved
respirator with an appropriate
filter if ventilation is inadequate

or if dusts are generated.[2][5]

[6]

A self-contained breathing
apparatus may be necessary
for firefighting.[1][9]

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is essential for minimizing risks associated with 2-

Chloro-2-phenylacetic acid.

Engineering Controls

e Ventilation: Always handle this chemical in a well-ventilated area.[2][3][10] Use a chemical

fume hood to avoid breathing in vapors, mists, or dust.[7]
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o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.[2][7][10]

Step-by-Step Handling Procedure

o Preparation: Before handling, ensure all necessary PPE is correctly worn. Inspect gloves for
any signs of damage.[1]

o Handling: Avoid contact with skin, eyes, and clothing.[1][2] Prevent the formation of dust and
aerosols.[1]

e Transporting: When moving the chemical, use a protective bottle carrier.[7]

o Storage: Store in a dry, cool, and well-ventilated place.[3][10] Keep containers tightly closed
and store them below eye level.[7][10]

» Hygiene: Wash hands thoroughly after handling and before breaks or at the end of the
workday.[1][2]

Disposal Plan

Proper disposal of 2-Chloro-2-phenylacetic acid and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Collection and Storage

o Collect waste material in a suitable, closed, and labeled container.[1]

e Do not let the product enter drains.[1]

Disposal Method

» Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]

e One recommended method is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[1][2]

o Contaminated packaging should be disposed of as unused product.[1]
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Emergency Procedures

In case of accidental exposure, immediate action is critical.

Exposure Type First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[3][7] Remove contact

lenses if present and easy to do.[1][3] Seek

immediate medical attention.[3][7]

Remove contaminated clothing and wash the
) affected area with soap and plenty of water for
Skin Contact . . .
at least 15 minutes.[3][7] Seek medical attention

if irritation persists.[3][9]

Move the person to fresh air.[1][3] If not
Inhalation breathing, give artificial respiration.[3] Seek

medical attention.[1][3]

Do not induce vomiting.[2] Rinse mouth with
water and drink plenty of water afterwards.[3]
Ingestion Never give anything by mouth to an

unconscious person.[2] Seek medical attention.

[3]

Evacuate personnel to a safe area.[1] Use
personal protective equipment.[1] Avoid dust

Spills formation.[1] Sweep up the material and place it
in a suitable container for disposal without

creating dust.[1][9] Ensure adequate ventilation.

[1]

Workflow for Safe Handling of 2-Chloro-2-
phenylacetic Acid

Caption: Workflow for the safe handling of 2-Chloro-2-phenylacetic acid.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/89-corrosives
https://www.cdhfinechemical.com/images/product/msds/37_1138025877_2-ChloroPhenylaceticAcid-CASNO-2444-36-2-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/89-corrosives
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/89-corrosives
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA1583430&productDescription=2-CHLROPHENLACETIC+AC+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1138025877_2-ChloroPhenylaceticAcid-CASNO-2444-36-2-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdhfinechemical.com/images/product/msds/37_1138025877_2-ChloroPhenylaceticAcid-CASNO-2444-36-2-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2721-5-12.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2721-5-12.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdhfinechemical.com/images/product/msds/37_1138025877_2-ChloroPhenylaceticAcid-CASNO-2444-36-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1138025877_2-ChloroPhenylaceticAcid-CASNO-2444-36-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1138025877_2-ChloroPhenylaceticAcid-CASNO-2444-36-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1138025877_2-ChloroPhenylaceticAcid-CASNO-2444-36-2-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1583430&productDescription=2-CHLROPHENLACETIC+AC+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1138025877_2-ChloroPhenylaceticAcid-CASNO-2444-36-2-MSDS.pdf
https://www.benchchem.com/product/b1361076?utm_src=pdf-body
https://www.benchchem.com/product/b1361076?utm_src=pdf-body
https://www.benchchem.com/product/b1361076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 2-Chloro-2-
phenylacetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361076#personal-protective-equipment-for-
handling-2-chloro-2-phenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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